Cas no 4430-35-7 (Hesperin)

• Product Name: Hesperin
• CAS No: 4430-35-7
• MF: C₈H₁₅NOS₂
• MW: 205.340799570084
• MDL: MFCD03093720
• CID: 1058903
• PubChem ID: 9815648
• Update Time: 2025-04-20

Hesperin Chemical and Physical Properties

Names and Identifiers

• 6-Methylsulfinylhexyl Isothiocyanate
• 1-ISOTHIOCYANATO-6-(METHYLSULFINYL)-HEXANE
• 1-isothiocyanato-6-methylsulfinylhexane
• 6-Methylsulfinylhexy
• (6-Isothiocyanato-hexyl)-methyl-sulfoxid
• 6-(methylsulfinyl)hexyl isothiocyanate
• CHEMBL573428
• CTK1D2491
• Hexane, 1-isothiocyanato-6-(methylsulfinyl)-
• Hesperin
• 1-Isothiocyanato-6-(methylsulfinyl)hexane
• 8RUP6Q3JBB
• MS-23116
• BDBM50508432
• 6-HITC
• XQZVZULJKVALRI-UHFFFAOYSA-N
• DTXSID00431173
• Q27999998
• SCHEMBL106183
• CS-0021243
• HY-101371
• 6-MeSC6 isothiocyanate
• Isothiocyanic acid, 6-(methylsulfinyl)hexyl ester
• UNII-8RUP6Q3JBB
• 6-MITC
• 1-isothiocyanato-6-methanesulfinylhexane
• CHEBI:138799
• AKOS040741834
• Isothiocyanic Acid 6-(Methylsulfinyl)hexyl Ester
• 1-Isothiocyanato-6-(methylsulfinyl)hexane, 9CI
• 4430-35-7
• Isothiocyanic Acid 6-(Methylsulfinyl)hexyl Ester; 1-Isothiocyanato-6-(methylsulfinyl)hexane; Hesperin
• DB-296629
• 6-MITC?
• GLXC-04603

• MDL： MFCD03093720
• Inchi： 1S/C8H15NOS2/c1-12(10)7-5-3-2-4-6-9-8-11/h2-7H2,1H3
• InChI Key： XQZVZULJKVALRI-UHFFFAOYSA-N
• SMILES： S(C)(CCCCCCN=C=S)=O

Computed Properties

• Exact Mass: 205.05965
• Monoisotopic Mass: 205.05950645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 385.9±25.0 °C(Predicted)
• PSA: 29.43

Hesperin Security Information

• Storage Condition：Pure form -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfoxides Sulfoxides
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfoxides